1-(4-Nitrophenyl)pyrrolidine
Cat. No. B158401
M. Wt: 192.21 g/mol
InChI Key: IXQSJUBRGIJRCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08440830B2
Procedure details
To a solution of 4-fluoronitrobenzene (1.0 eq.) in isopropyl alcohol, pyrrolidine (2.2 eq) and triethylamine (11.0 eq) were added and reaction mixture was refluxed overnight. Reaction mixture was cooled to room temperature, product obtained was collected by filtration and dried to get the desired 1-(4-nitrophenyl)pyrrolidine. (Yield=85%)
Yield
85%
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=1.[NH:11]1[CH2:15][CH2:14][CH2:13][CH2:12]1.C(N(CC)CC)C>C(O)(C)C>[N+:8]([C:5]1[CH:6]=[CH:7][C:2]([N:11]2[CH2:15][CH2:14][CH2:13][CH2:12]2)=[CH:3][CH:4]=1)([O-:10])=[O:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reaction mixture
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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Reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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product obtained
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FILTRATION
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Type
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FILTRATION
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|
Details
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was collected by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)N1CCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 85% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
